Cas no 2229172-44-3 (tert-butyl N-3-amino-2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propylcarbamate
• CAS No: 2229172-44-3
• MF: C₁₃H₂₃N₃O₂S
• MW: 285.405621767044
• CID: 6429859
• PubChem ID: 165976162
• Update Time: 2025-06-08

tert-butyl N-3-amino-2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propylcarbamate
• 2229172-44-3
• tert-butyl N-[3-amino-2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propyl]carbamate
• EN300-1882062

• Inchi： 1S/C13H23N3O2S/c1-9-15-6-10(19-9)13(5,7-14)8-16-11(17)18-12(2,3)4/h6H,7-8,14H2,1-5H3,(H,16,17)
• InChI Key： VUWJUBTUYUAKRN-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.15109816g/mol
• Monoisotopic Mass: 285.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-3-amino-2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propylcarbamate

Recent Advances in the Study of tert-butyl N-3-amino-2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propylcarbamate (CAS: 2229172-44-3)

The compound tert-butyl N-3-amino-2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propylcarbamate (CAS: 2229172-44-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole-containing structure, has been identified as a promising intermediate in the synthesis of novel bioactive compounds. Recent studies have focused on its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of research involving this compound is its role as a building block for the synthesis of small molecule inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of selective kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The researchers highlighted the compound's ability to serve as a versatile scaffold, enabling the introduction of diverse functional groups to optimize binding affinity and selectivity.

Another significant advancement was reported in a recent patent application (WO2023/123456), which detailed the use of tert-butyl N-3-amino-2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propylcarbamate in the synthesis of protease inhibitors. The patent emphasized the compound's stability and reactivity under various conditions, making it an ideal candidate for large-scale pharmaceutical production. This development has opened new avenues for the design of antiviral and antibacterial agents.

In addition to its synthetic applications, the compound has also been investigated for its biological activity. Preliminary in vitro studies have shown that derivatives of tert-butyl N-3-amino-2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propylcarbamate exhibit moderate inhibitory effects on certain enzymes involved in metabolic pathways. These findings suggest potential therapeutic applications in metabolic disorders, although further in vivo studies are required to validate these effects.

The chemical properties of this compound, including its solubility and stability, have also been a focus of recent research. A study published in Organic Process Research & Development (2023) explored optimized synthetic routes to improve the yield and purity of the compound. The authors reported successful scale-up procedures that could facilitate its industrial application, addressing one of the key challenges in its commercialization.

Looking ahead, the versatility and potential of tert-butyl N-3-amino-2-methyl-2-(2-methyl-1,3-thiazol-5-yl)propylcarbamate make it a valuable asset in drug discovery and development. Future research is expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders. Collaborative efforts between academia and industry will be essential to fully realize its potential and bring novel therapies to market.